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Compound of Interest

N,N-Diethylpiperazine-1-
Compound Name: i
carboxamide

Cat. No.: B090361

N,N-Diethylpiperazine-1-carboxamide: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Diethylpiperazine-1-carboxamide is a chemical compound belonging to the piperazine
carboxamide class. This document provides a comprehensive overview of its known physical
and chemical properties, compiled from available data. It is intended to serve as a technical
resource for professionals in research and development.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N,N-Diethylpiperazine-1-
carboxamide is presented below. It is important to note that while some experimental data is
available, other values are computed and should be considered as estimates.

Table 1: Physical and Chemical Properties of N,N-Diethylpiperazine-1-carboxamide
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Property Value Source
Molecular Formula CoH19N30 PubChem[1]
Molecular Weight 185.27 g/mol PubChem[1]
CAS Number 119-54-0 PubChem[1]
Boiling Point 304.7 °C at 760 mmHg Molbase
Density 1.02 g/cm3 Molbase
Refractive Index 1.486 Molbase
Melting Point Data not available

Solubility Data not available

XLogP3 (Computed) -0.2 PubChem[1]

Topological Polar Surface Area
35.6 A2 PubChem[1]
(Computed)

Synthesis and Purification

A detailed, experimentally verified protocol for the synthesis of N,N-Diethylpiperazine-1-
carboxamide is not readily available in the reviewed literature. However, based on general
principles of organic synthesis for analogous compounds, a plausible synthetic route would
involve the acylation of piperazine with diethylcarbamoyl chloride.

Proposed Synthetic Workflow

The reaction would likely proceed by the nucleophilic attack of one of the secondary amine
nitrogens of piperazine on the electrophilic carbonyl carbon of diethylcarbamoy! chloride. A
base is typically used to scavenge the hydrochloric acid byproduct.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylpiperazine-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylpiperazine-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylpiperazine-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylpiperazine-1-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylpiperazine-1-carboxamide
https://www.benchchem.com/product/b090361?utm_src=pdf-body
https://www.benchchem.com/product/b090361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Diethylcarbamoy!
Chloride

Reaction Mixture

Aqueous Workup Purification N,N-Diethylpiperazine-
& Extraction (e.g., Column Chromatography) 1-carboxamide

Base (e.g., Triethylamine)

Aprotic Solvent
(e.g., Dichloromethane)

Click to download full resolution via product page

Figure 1: A proposed general workflow for the synthesis of N,N-Diethylpiperazine-1-
carboxamide.

General Experimental Considerations (Hypothetical)

e Reaction Setup: Piperazine would be dissolved in a suitable aprotic solvent, such as
dichloromethane or tetrahydrofuran, along with a tertiary amine base like triethylamine.

o Acylation: Diethylcarbamoyl chloride, dissolved in the same solvent, would be added
dropwise to the piperazine solution, likely at a reduced temperature (e.g., 0 °C) to control the
reaction's exothermicity.

» Reaction Monitoring: The progress of the reaction could be monitored by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
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e Workup: Upon completion, the reaction mixture would be quenched with water or a mild
agueous acid to remove the hydrochloride salt of the base and any unreacted piperazine.
The organic layer would then be separated, washed, dried, and the solvent removed under
reduced pressure.

 Purification: The crude product would likely require purification, for which column
chromatography on silica gel would be a standard method.

Spectral Data

Experimental spectral data (NMR, IR, Mass Spectrometry) for N,N-Diethylpiperazine-1-
carboxamide are not available in the public domain based on the conducted search.
Researchers would need to acquire this data upon synthesis and purification of the compound.
For reference, spectral data for structurally related compounds, such as N,N-diethyl-4-
methylpiperazine-1-carboxamide, are available in databases like the NIST WebBook.

Biological Activity

There is currently no publicly available information regarding the biological activity,
pharmacological properties, or potential signaling pathway interactions of N,N-
Diethylpiperazine-1-carboxamide. Further research and screening are required to elucidate
any potential biological relevance of this compound.

Safety Information

According to available safety data, N,N-Diethylpiperazine-1-carboxamide is classified as
harmful if swallowed, in contact with skin, or if inhaled[1][2]. Standard laboratory safety
precautions, including the use of personal protective equipment, should be employed when
handling this compound. For detailed safety information, it is recommended to consult the
Safety Data Sheet (SDS) provided by a chemical supplier.

Conclusion

This technical guide summarizes the currently available physical and chemical property data for
N,N-Diethylpiperazine-1-carboxamide. Significant data gaps exist, particularly concerning its
experimental melting point, detailed and verified synthesis and purification protocols,
experimental spectral data, and biological activity. The information provided herein serves as a
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foundational resource for researchers and professionals interested in this compound,
highlighting the need for further experimental investigation to fully characterize its properties
and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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